Cas no 561011-73-2 ([3-(Trifluoromethyl)phenyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [3-(Trifluoromethyl)phenyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 561011-73-2
• Molecular Formula: C₁₄H₈Cl₂F₃NO₂
• Molecular Weight: 350.120032310486
• CID: 5681193
• PubChem ID: 2459931

[3-(Trifluoromethyl)phenyl]methyl 5,6-dichloropyridine-3-carboxylate Properties

Names and Identifiers

• 561011-73-2
• EN300-26582844
• Z18518879
• AKOS033628031
• [3-(trifluoromethyl)phenyl]methyl 5,6-dichloropyridine-3-carboxylate

• InChIKey： CUKDXSHQQOZHKM-UHFFFAOYSA-N
• Inchi： 1S/C14H8Cl2F3NO2/c15-11-5-9(6-20-12(11)16)13(21)22-7-8-2-1-3-10(4-8)14(17,18)19/h1-6H,7H2
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC1=CC=CC(C(F)(F)F)=C1)Cl

Computed Properties

• Exact Mass: 348.9884184g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 348.9884184g/mol
• Heavy Atom Count: 22
• Complexity: 395
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls